Cas no 1805362-31-5 (Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805362-31-5
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4868716
• Update Time: 2025-06-12

Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-8(17)3-6-5-16-7(4-15)9(10(6)12)11(13)14/h5,11H,2-3H2,1H3
• InChI Key： CHVQEALENFJXJA-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C#N)N=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate

Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805362-31-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805362-31-5) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by a pyridine core substituted with chloro, cyano, and difluoromethyl groups, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in developing novel therapeutic agents targeting a range of diseases.

The molecular structure of Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate encompasses several functional groups that contribute to its reactivity and utility. The presence of a chloro substituent at the 4-position of the pyridine ring enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in constructing more complex heterocyclic frameworks, which are prevalent in many pharmacophores. Additionally, the cyano group at the 2-position introduces a polar and electron-withdrawing moiety, influencing both the electronic and steric environment of the molecule.

The difluoromethyl group at the 3-position is another critical feature that imparts unique characteristics to this compound. Difluoromethyl groups are known to enhance metabolic stability and binding affinity in drug candidates. Recent studies have highlighted their role in improving pharmacokinetic profiles, particularly by reducing susceptibility to oxidative degradation. This makes Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate an attractive building block for designing drugs with improved bioavailability and efficacy.

In the context of current pharmaceutical research, Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate has been extensively explored as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By modifying the pyridine core with electron-withdrawing groups such as chloro and cyano, researchers can fine-tune the binding interactions with target kinases. Moreover, the incorporation of a difluoromethyl group has been shown to enhance selectivity and potency.

Recent advancements in medicinal chemistry have demonstrated the utility of Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate in developing inhibitors of tyrosine kinases. These inhibitors have shown promise in preclinical studies for their ability to disrupt aberrant signaling pathways involved in tumor growth and progression. The compound's structural features allow for selective binding to specific kinase domains, minimizing off-target effects and reducing potential side effects.

The acetate moiety at the 5-position of the pyridine ring provides an additional handle for further functionalization. This makes Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate a versatile intermediate that can be transformed into a wide array of derivatives through various chemical transformations. For instance, ester hydrolysis can yield the corresponding carboxylic acid, which can then be further modified via amide bond formation or other reactions.

In conclusion, Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805362-31-5) is a pivotal compound in pharmaceutical synthesis, offering unique structural features that make it invaluable for developing novel therapeutic agents. Its role in constructing kinase inhibitors and other bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its place as a cornerstone in medicinal chemistry.